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Introduction

Matlystatin F is a member of the matlystatin family of matrix metalloproteinase (MMP)
inhibitors isolated from the bacterium Actinomadura atramentaria.[1][2] Matlystatins are potent
inhibitors of type IV collagenases, specifically MMP-2 (Gelatinase A) and MMP-9 (Gelatinase
B), which play crucial roles in the degradation of extracellular matrix (ECM) components,
including collagen.[3][4][5] The inhibitory activity of Matlystatin F and its congeners is
attributed to a hydroxamic acid moiety that chelates the catalytic zinc ion within the active site
of these enzymes.[2][6] This document provides detailed application notes and experimental
protocols for the use of Matlystatin F in studying collagen degradation.

Mechanism of Action

Matlystatin F functions as a competitive inhibitor of MMPs. The hydroxamate group (-
CONHOH) in its structure mimics a peptide bond and binds to the zinc (Zn2+) ion in the
catalytic domain of the MMP, rendering the enzyme inactive. By inhibiting MMP-2 and MMP-9,
Matlystatin F can effectively block the breakdown of type IV and other collagens, making it a
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valuable tool for research in areas such as cancer metastasis, arthritis, and other diseases
where excessive collagen degradation is a hallmark.[3][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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